Cas no 2248199-35-9 ((2R)-2-Isoquinolin-6-ylpropanoic acid)

• Product Name: (2R)-2-Isoquinolin-6-ylpropanoic acid
• CAS No: 2248199-35-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5926505
• PubChem ID: 137939954
• Update Time: 2023-12-14

(2R)-2-Isoquinolin-6-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248199-35-9
• (2R)-2-(isoquinolin-6-yl)propanoic acid
• EN300-6505477
• (2R)-2-Isoquinolin-6-ylpropanoic acid

• Inchi： 1S/C12H11NO2/c1-8(12(14)15)9-2-3-11-7-13-5-4-10(11)6-9/h2-8H,1H3,(H,14,15)/t8-/m1/s1
• InChI Key： DDKKHBSKWKYZIL-MRVPVSSYSA-N
• SMILES： OC([C@H](C)C1C=CC2C=NC=CC=2C=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų